Cas no 1090648-56-8 (3-(2-Chlorophenyl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-1-one)

• Product Name: 3-(2-Chlorophenyl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-1-one
• CAS No: 1090648-56-8
• MF: C₂₁H₂₃ClN₂O₃S
• MW: 418.936923265457
• CID: 6309189
• PubChem ID: 38084729
• Update Time: 2025-05-30

3-(2-Chlorophenyl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26590493
• 1090648-56-8
• Z29527556
• 3-(2-chlorophenyl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-1-one
• 3-(2-Chlorophenyl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-1-one

• Inchi： 1S/C21H23ClN2O3S/c22-20-9-5-4-8-19(20)10-11-21(25)23-13-15-24(16-14-23)28(26,27)17-12-18-6-2-1-3-7-18/h1-9,12,17H,10-11,13-16H2/b17-12+
• InChI Key： FQJVRVUZGOHCIC-SFQUDFHCSA-N
• SMILES： ClC1C=CC=CC=1CCC(N1CCN(CC1)S(/C=C/C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 418.1117915g/mol
• Monoisotopic Mass: 418.1117915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.1Ų

Additional information on 3-(2-Chlorophenyl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-1-one

Exploring the Potential of 3-(2-Chlorophenyl)-1-[4-(2-Phenylethenesulfonyl)piperazin-1-yl]propan-1-one in Modern Research

The compound 3-(2-Chlorophenyl)-1-[4-(2-Phenylethenesulfonyl)piperazin-1-yl]propan-1-one, identified by the CAS number 1090648-56-8, has emerged as a significant molecule in contemporary chemical and pharmaceutical research. This compound, characterized by its complex structure and unique functional groups, has garnered attention for its potential applications in drug development, material science, and other specialized fields. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for therapeutic interventions.

The structural composition of this compound is noteworthy. The presence of a chlorophenyl group introduces electronic effects that can influence the molecule's reactivity and selectivity. Additionally, the piperazine ring, a six-membered heterocycle with two nitrogen atoms, contributes to the molecule's stability and ability to form hydrogen bonds. The phenylethene sulfonyl group further enhances the compound's versatility, enabling it to participate in various chemical reactions and interactions.

Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of this compound. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have streamlined its production, ensuring higher yields and improved purity. These developments have facilitated its use in preclinical studies, where it has demonstrated potential as a modulator of key enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

In the context of drug discovery, this compound has shown promise as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in various pathological conditions. By targeting specific kinases, this compound could potentially halt or slow disease progression. Preclinical data indicate that it exhibits selective inhibition of certain kinases without significant off-target effects, which is a crucial attribute for drug candidates.

Beyond its therapeutic potential, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers are exploring its ability to act as an electron transport layer or emissive layer in OLEDs, which could lead to more efficient and cost-effective display technologies.

The environmental impact of this compound is another area of interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of this compound is essential. Recent studies suggest that under certain conditions, it undergoes rapid hydrolysis, reducing its persistence in the environment. However, further research is needed to fully assess its environmental footprint.

In conclusion, 3-(2-Chlorophenyl)-1-[4-(2-Phenylethenesulfonyl)piperazin-1-yl]propan-1-one represents a versatile molecule with diverse applications across multiple disciplines. Its structural features, coupled with advancements in synthetic methods and biological studies, position it as a valuable tool for addressing challenges in medicine and technology. As research continues to unfold, this compound may unlock new possibilities for innovative solutions in the coming years.